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Compound of Interest

Compound Name: tert-Butyl 2-bromopropanoate

Cat. No.: B051003 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents is paramount to ensuring a safe and compliant laboratory environment. This

guide provides essential, step-by-step procedures for the safe disposal of tert-Butyl 2-
bromopropanoate, a common reagent in organic synthesis. Adherence to these protocols is

critical for minimizing risks and protecting both laboratory personnel and the environment.

Immediate Safety and Hazard Information:

tert-Butyl 2-bromopropanoate is a combustible liquid that can cause skin, eye, and

respiratory irritation.[1] It is crucial to handle this chemical in a well-ventilated area, preferably

within a chemical fume hood, while wearing appropriate personal protective equipment (PPE),

including safety goggles, chemical-resistant gloves, and a lab coat.

Quantitative Data Summary
For quick reference, the key physical and chemical properties of tert-Butyl 2-
bromopropanoate are summarized in the table below.
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Property Value

Molecular Formula C₇H₁₃BrO₂

Molecular Weight 209.08 g/mol

Appearance Colorless to light yellow clear liquid

Boiling Point 170.2 °C at 760 mmHg

Flash Point 63 °C

Density 1.297 g/cm³

CAS Number 39149-80-9

Step-by-Step Disposal Protocol
The primary and most critical step in the disposal of tert-Butyl 2-bromopropanoate is to treat

it as halogenated organic hazardous waste. Do not attempt to neutralize this chemical with

strong bases or other methods unless explicitly specified by a validated laboratory procedure

and approved by your institution's environmental health and safety (EHS) department.

1. Waste Segregation and Collection:

Designate a specific, properly labeled waste container for "Halogenated Organic Waste."[2]

The container must be made of a chemically resistant material and have a secure, tight-

fitting lid.

Never mix tert-Butyl 2-bromopropanoate with non-halogenated organic waste or other

incompatible chemicals. It should be stored separately from alkalis, reducing agents, and

combustible materials.[2]

2. Labeling:

Clearly label the waste container with "Hazardous Waste," "Halogenated Organic Waste,"

and the full chemical name: "tert-Butyl 2-bromopropanoate."[2]

Include the date when the waste was first added to the container.
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3. Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area designated for

hazardous waste storage.[2]

Ensure the storage location is away from heat sources and direct sunlight.[2]

If the chemical is flammable, store it in a designated flammable liquids cabinet.[2]

4. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's EHS

department or a licensed chemical waste disposal company.[3]

Follow all local, state, and federal regulations for the disposal of hazardous materials.

Emergency Procedures: Spill Management
In the event of a spill, immediate and appropriate action is critical.

1. Alert Personnel:

Immediately alert all personnel in the vicinity of the spill.

2. Evacuate and Ventilate:

If the spill is large or in a poorly ventilated area, evacuate the immediate area.

Ensure the area is well-ventilated, using a fume hood if the spill is contained within it.

3. Contain and Absorb:

For small spills, use an inert absorbent material, such as vermiculite, sand, or a commercial

chemical absorbent, to contain and soak up the liquid.[3][4]

Small spills can be treated with sodium thiosulfate before absorption.[2]

4. Collection and Disposal of Spill Debris:
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Carefully collect the absorbed material and any contaminated items (e.g., gloves, paper

towels) into a designated hazardous waste container.[2][3]

The container should be clearly labeled as "Hazardous Waste" and include a description of

the spilled material.

Dispose of the spill debris following the same protocol as for the chemical waste.

5. Decontamination:

Decontaminate the spill area with a suitable cleaning agent, and wash your hands thoroughly

after the cleanup is complete.

Logical Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of tert-Butyl 2-bromopropanoate.
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Disposal Workflow for tert-Butyl 2-bromopropanoate

tert-Butyl 2-bromopropanoate for Disposal

Is this a pure substance or a solution?

Is there a spill?

No, it's a spill

Collect in a labeled 'Halogenated Organic Waste' container

Yes

Store sealed container in a designated, cool, and well-ventilated area

No

Follow Spill Management Protocol:
1. Alert & Evacuate
2. Contain & Absorb

3. Collect Debris as Hazardous Waste

Yes

Contact Environmental Health & Safety (EHS) for pickup

Proper and Safe Disposal

Click to download full resolution via product page

Caption: Disposal workflow for tert-Butyl 2-bromopropanoate.
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By adhering to these established safety and disposal protocols, laboratories can significantly

mitigate the risks associated with tert-Butyl 2-bromopropanoate, ensuring a safer research

environment for everyone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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